Cas no 56635-88-2 (3-(2,3-dihydro-1H-inden-5-yl)prop-2-enoic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-5-yl)prop-2-enoic acid
• CAS No: 56635-88-2
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 882851
• Update Time: 2026-04-29

3-(2,3-dihydro-1H-inden-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 5-indanacrylic Acid
• (E)-3-(2,3-dihydro-1H-inden-6-yl)acrylic acid
• (E)-3-indane-5-ylacrylic acid
• (E)-3-indane-5-yl-acrylic acid
• 2-Propenamide, N,N-diethyl-3-(5-nitro-2-furanyl)-
• 3-(2,3-Dihydro-1H-inden-5-yl)-propenoic acid
• 3t-(5-nitro-[2]furyl)-acrylic
• 3t-(5-Nitro-[2]furyl)-acrylsaeure-diaethylamid
• 3t-(6-amino-benzo[1,3]dioxol-5-yl)-2-phenyl-acrylic acid
• 3t-(6-Amino-benzo[1,3]dioxol-5-yl)-2-phenyl-acrylsaeure
• 3t-(indanyl-(5))-acrylic acid
• 3t-(Indanyl-(5))-acrylsaeure
• AGN-PC-00LHMC
• CTK1J3338
• 3-(2,3-dihydro-1H-inden-5-yl)prop-2-enoic acid

Computed Properties

• Exact Mass: 188.08376

Experimental Properties

• PSA: 37.3
• LogP: 2.27310

Additional information on 3-(2,3-dihydro-1H-inden-5-yl)prop-2-enoic acid

3-(2,3-Dihydro-1H-inden-5-yl)prop-2-enoic Acid: An Overview of CAS No. 56635-88-2

3-(2,3-Dihydro-1H-inden-5-yl)prop-2-enoic acid (CAS No. 56635-88-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(2,3-dihydroinden-5-yl)acrylic acid, belongs to the class of indene derivatives and is characterized by its unique structural features, which include a conjugated double bond and a substituted indene ring. These properties make it a valuable starting material for the synthesis of various bioactive compounds and pharmaceutical agents.

The chemical structure of 3-(2,3-dihydro-1H-inden-5-yl)prop-2-enoic acid consists of a propenoic acid moiety attached to a 2,3-dihydroindene ring. The presence of the conjugated double bond in the propenoic acid segment and the aromatic nature of the indene ring contribute to its reactivity and potential biological activity. This compound can be synthesized through various methods, including Grignard reactions, Wittig reactions, and other organometallic transformations.

In recent years, 3-(2,3-dihydro-1H-inden-5-yl)prop-2-enoic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of compounds with anti-inflammatory and analgesic properties. Research has shown that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Moreover, studies have explored the use of 3-(2,3-dihydro-1H-inden-5-yl)prop-2-enoic acid in the development of drugs targeting neurodegenerative diseases. The unique structure of this compound allows it to cross the blood-brain barrier, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that certain derivatives can modulate key signaling pathways involved in neuroprotection and neuroregeneration.

The pharmacological profile of 3-(2,3-dihydro-1H-inden-5-yl)prop-2-enoic acid has also been investigated in the context of cancer therapy. Research has demonstrated that some derivatives exhibit potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial for preventing tumor growth and metastasis.

In addition to its therapeutic potential, 3-(2,3-dihydro-1H-inden-5-yl)prop-2-enoic acid has been studied for its use in materials science and polymer chemistry. Its ability to undergo polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with applications in coatings, adhesives, and biomedical devices. The resulting polymers can be tailored to have specific mechanical properties and biocompatibility characteristics, making them suitable for a wide range of industrial and medical applications.

The synthesis and characterization of 3-(2,3-dihydro-1H-inden-5-yl)prop-2-enoic acid have been well-documented in the scientific literature. Various synthetic routes have been developed to optimize yield and purity, including enantioselective methods that produce enantiomerically pure forms of the compound. These enantiomers can exhibit different biological activities due to their distinct three-dimensional structures, which can interact differently with biological targets.

The physical properties of 3-(2,3-dihydro-1H-inden-5-yl)prop-2-enoic acid, such as its melting point, solubility, and stability under various conditions, have been thoroughly investigated. These properties are crucial for understanding its behavior in both laboratory settings and industrial processes. For example, its solubility in organic solvents makes it easy to handle during synthesis and purification steps.

In conclusion, 3-(2,3-dihydro-1H-inden-5-y l)prop - 2 - eno ic aci d strong > (CAS No . 566 3 5 - 88 - 2 ) is a multifaceted compound with a wide range of applications in medicinal chemistry , pharmaceutical research , materials science , and polymer chemistry . Its unique structural features , coupled with its diverse biological activities , make it an important molecule for ongoing research and development efforts . As new derivatives continue to be synthesized and characterized , the potential uses of this compound are likely to expand , contributing to advancements in multiple scientific fields . p >